N-Desmethyl-4’-hydroxy Tamoxifen
N-Desmethyl-4’-hydroxy Tamoxifen
Brand Name:
Vulcanchem
CAS No.:
170171-12-7
VCID:
VC0023208
InChI:
InChI=1S/C25H27NO2/c1-3-24(19-9-13-22(27)14-10-19)25(20-7-5-4-6-8-20)21-11-15-23(16-12-21)28-18-17-26-2/h4-16,26-27H,3,17-18H2,1-2H3
SMILES:
CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCNC)C3=CC=C(C=C3)O
Molecular Formula:
C₂₅H₂₇NO₂
Molecular Weight:
373.49
N-Desmethyl-4’-hydroxy Tamoxifen
CAS No.: 170171-12-7
Reference Standards
VCID: VC0023208
Molecular Formula: C₂₅H₂₇NO₂
Molecular Weight: 373.49
| CAS No. | 170171-12-7 |
|---|---|
| Product Name | N-Desmethyl-4’-hydroxy Tamoxifen |
| Molecular Formula | C₂₅H₂₇NO₂ |
| Molecular Weight | 373.49 |
| IUPAC Name | 4-[1-[4-[2-(methylamino)ethoxy]phenyl]-1-phenylbut-1-en-2-yl]phenol |
| Standard InChI | InChI=1S/C25H27NO2/c1-3-24(19-9-13-22(27)14-10-19)25(20-7-5-4-6-8-20)21-11-15-23(16-12-21)28-18-17-26-2/h4-16,26-27H,3,17-18H2,1-2H3 |
| SMILES | CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCNC)C3=CC=C(C=C3)O |
| Synonyms | 4-[(1Z)-1-[[4-[2-(Methylamino)ethoxy]phenyl]phenylmethylene]propyl]phenol;_x000B_(Z)-4-[1-[[4-[2-(Methylamino)ethoxy]phenyl]phenylmethylene]propyl]phenol; |
| PubChem Compound | 53424530 |
| Last Modified | Nov 11 2021 |
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